Cas no 127026-22-6 (1H-Indene-2-carbonitrile,3-(1,1-dimethylpropyl)-1-oxo-)

• Product Name: 1H-Indene-2-carbonitrile,3-(1,1-dimethylpropyl)-1-oxo-
• CAS No: 127026-22-6
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 151776
• PubChem ID: 164235
• Update Time: 2025-04-19

1H-Indene-2-carbonitrile,3-(1,1-dimethylpropyl)-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carbonitrile,3-(1,1-dimethylpropyl)-1-oxo-
• 1-(2-methylbutan-2-yl)-3-oxoindene-2-carbonitrile
• 3-(2-Methylbutan-2-yl)-1-oxo-1H-indene-2-carbonitrile
• LY 177206
• 127026-22-6
• 1H-Indene-2-carbonitrile, 3-(1,1-dimethylpropyl)-1-oxo-
• SCHEMBL395873
• DTXSID1073860
• 3-(1,1-Dimethylpropyl)-1-oxo-1H-indene-2-carbonitrile
• AKOS040749899

• Inchi： 1S/C15H15NO/c1-4-15(2,3)13-10-7-5-6-8-11(10)14(17)12(13)9-16/h5-8H,4H2,1-3H3
• InChI Key： WWXYVYUCPQOVAM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(=C1C#N)C(C)(C)CC

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 355.4°Cat760mmHg
• Flash Point: 168.7°C
• Refractive Index: 1.563
• PSA: 40.86